Cas no 97890-08-9 (3,6-Octadien-2-ol,3,7-dimethyl-, [S-(Z)]- (9CI))

3,6-Octadien-2-ol,3,7-dimethyl-, [S-(Z)]- (9CI) structure
97890-08-9 structure
Product name:3,6-Octadien-2-ol,3,7-dimethyl-, [S-(Z)]- (9CI)
CAS No:97890-08-9
MF:C10H18O
MW:154.249323368073
CID:805226
PubChem ID:90477861

3,6-Octadien-2-ol,3,7-dimethyl-, [S-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,6-Octadien-2-ol,3,7-dimethyl-, [S-(Z)]- (9CI)
    • (3Z)-3,7-dimethylocta-3,6-dien-2-ol
    • [S-(Z)]-3,7-dimethyl-3,6-octadien-2-ol
    • DTXSID001267407
    • 97890-08-9
    • 3,6-Octadien-2-ol, 3,7-dimethyl-, [S-(Z)]-
    • Inchi: InChI=1S/C10H18O/c1-8(2)6-5-7-9(3)10(4)11/h6-7,10-11H,5H2,1-4H3/b9-7-/t10-/m0/s1
    • InChI Key: RJSWINAXCPBTMV-RNKPRXRFSA-N
    • SMILES: CC(C(=CCC=C(C)C)C)O

Computed Properties

  • Exact Mass: 154.135765
  • Monoisotopic Mass: 154.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.865
  • Boiling Point: 232.7°Cat760mmHg
  • Flash Point: 89.9°C
  • Refractive Index: 1.469

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